Cas no 55990-52-8 (Benzoic acid, 2-(3-amino-4-methoxybenzoyl)-)
55990-52-8 structure
Product Name:Benzoic acid, 2-(3-amino-4-methoxybenzoyl)-
CAS No:55990-52-8
MF:C15H13NO4
MW:271.268024206162
CID:350158
PubChem ID:13207873
Update Time:2025-04-19
Benzoic acid, 2-(3-amino-4-methoxybenzoyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-(3-amino-4-methoxybenzoyl)-
- 2-(3-amino-4-methoxybenzoyl)benzoic acid
- SCHEMBL11802775
- 55990-52-8
- 2-(3-Amino-4-methoxybenzoyl)benzoesaure
- DTXSID10527874
-
- Inchi: 1S/C15H13NO4/c1-20-13-7-6-9(8-12(13)16)14(17)10-4-2-3-5-11(10)15(18)19/h2-8H,16H2,1H3,(H,18,19)
- InChI Key: XYSSYZFOXUESIS-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1N)C(C1C=CC=CC=1C(=O)O)=O
Computed Properties
- Exact Mass: 271.08449
- Monoisotopic Mass: 271.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 89.6Ų
Experimental Properties
- PSA: 89.62
Benzoic acid, 2-(3-amino-4-methoxybenzoyl)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
55990-52-8 (Benzoic acid, 2-(3-amino-4-methoxybenzoyl)-) Related Products
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